Cas no 13936-71-5 (N-Ethyl-3-buteno-o-toluidide)

• Product Name: N-Ethyl-3-buteno-o-toluidide
• CAS No: 13936-71-5
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 2085991
• Update Time: 2025-10-30

N-Ethyl-3-buteno-o-toluidide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-3-buteno-o-toluidide
• N-Ethyl-N-(2-methylphenyl)but-3-enamide
• Crotamiton EP Impurity A
• 3-Butenamide, N-ethyl-N-(2-methylphenyl)-
• Crotamiton Impurity 13
• Cromilton EP Impurity A
• Crotamiton impurity I

• Inchi： 1S/C13H17NO/c1-4-8-13(15)14(5-2)12-10-7-6-9-11(12)3/h4,6-7,9-10H,1,5,8H2,2-3H3
• InChI Key： NXXVQNLYGNUDLL-UHFFFAOYSA-N
• SMILES： C(N(CC)C1=CC=CC=C1C)(=O)CC=C

N-Ethyl-3-buteno-o-toluidide Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-Ethyl-3-buteno-o-toluidide

Comprehensive Analysis of N-Ethyl-3-buteno-o-toluidide (CAS No. 13936-71-5): Properties, Applications, and Industry Trends

N-Ethyl-3-buteno-o-toluidide (CAS No. 13936-71-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This butenamide derivative features an ethyl group and a toluidine moiety, offering versatile reactivity for synthetic applications. As industries increasingly prioritize sustainable chemistry and bioactive intermediates, this compound has emerged as a subject of interest for researchers exploring novel heterocyclic synthesis pathways.

The compound's structure-activity relationship (SAR) has been investigated for potential applications in crop protection formulations, where its N-ethyl toluidine backbone may contribute to targeted biological effects. Recent studies (2023-2024) highlight its utility as a building block for developing specialty chemicals with improved environmental profiles. The growing demand for eco-friendly agrochemicals aligns with this compound's potential, as researchers seek alternatives to traditional formulations.

From a physicochemical perspective, N-Ethyl-3-buteno-o-toluidide demonstrates stability under standard storage conditions, with melting point and solubility data making it suitable for various formulation technologies. Analytical methods including HPLC-UV and GC-MS have been successfully employed for its characterization, addressing the industry's need for reliable quality control protocols. These technical attributes contribute to its growing adoption in precision chemistry applications.

The synthesis of CAS 13936-71-5 typically involves catalytic amidation processes, with recent advancements focusing on green chemistry principles. A 2024 study demonstrated improved yields through microwave-assisted synthesis, reducing reaction times by 40% compared to conventional methods. Such innovations respond to the chemical industry's push for energy-efficient manufacturing and atom economy improvements.

In material science applications, derivatives of N-Ethyl-3-buteno-o-toluidide have shown promise as polymer modifiers, particularly in enhancing the thermal stability of specialty resins. This aligns with current market trends toward high-performance materials for electronics and automotive sectors. Research institutions and R&D centers are actively filing patents involving this compound's derivatives, indicating its growing commercial significance.

Regulatory aspects of 13936-71-5 comply with major chemical inventories including TSCA and REACH, facilitating its global trade. The compound's safety profile has been documented in accordance with GHS standards, with proper handling procedures established for industrial use. These compliance features make it attractive for multinational chemical supply chains seeking reliable intermediates.

Emerging applications in pharmaceutical intermediates have been explored, particularly for N-containing heterocycles with potential biological activity. While not currently marketed as an active pharmaceutical ingredient (API), its structural features make it valuable for medicinal chemistry research. This aligns with the pharmaceutical industry's search for novel scaffold structures in drug discovery programs.

The global market for fine chemicals containing N-Ethyl-3-buteno-o-toluidide is projected to grow at a CAGR of 5-7% through 2028, according to recent industry reports. This growth is driven by increasing R&D investments in specialty chemicals and expanding applications in performance materials. Suppliers are responding by improving production scalability while maintaining high purity standards (>98%) demanded by end-users.

From an analytical chemistry perspective, advanced techniques like NMR spectroscopy and X-ray crystallography have been employed to fully characterize this compound. These methods provide crucial data for structure verification and impurity profiling, essential for quality assurance in commercial batches. The development of robust analytical methods supports the compound's adoption in regulated industries.

Environmental fate studies indicate that CAS 13936-71-5 undergoes biodegradation under appropriate conditions, addressing concerns about chemical persistence. This environmental profile makes it suitable for applications where green chemistry metrics are prioritized. Recent life cycle assessment (LCA) studies have evaluated its sustainability footprint compared to alternative intermediates.

In conclusion, N-Ethyl-3-buteno-o-toluidide represents an important chemical intermediate with diverse applications across multiple industries. Its combination of synthetic versatility, regulatory compliance, and emerging applications positions it as a compound of continuing interest. As research progresses, new uses in advanced materials and specialty formulations are expected to drive further innovation around this molecular scaffold.